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Compound of Interest

Compound Name: (S)-1-(3-bromophenyl)ethanamine

Cat. No.: B148937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of (S)-1-(3-
bromophenyl)ethanamine (CAS No: 139305-96-7). Adherence to these procedures is critical

to ensure personal safety and minimize environmental impact.

(S)-1-(3-bromophenyl)ethanamine is classified as a hazardous substance. It is harmful if

swallowed, causes severe skin burns and eye damage, and is toxic to aquatic life with long-

lasting effects.[1] Always handle this chemical with appropriate personal protective equipment

in a designated and properly functioning chemical fume hood.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (S)-1-(3-bromophenyl)ethanamine. All PPE

should be inspected for integrity before each use.
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PPE Category Specification Purpose

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

A face shield should be worn in

addition to goggles when there

is a risk of splashing or a

highly exothermic reaction.[3]

Protects eyes and face from

splashes and vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[3]

Prevents skin contact and

absorption. It is crucial to

inspect gloves before each use

and dispose of them

immediately after

contamination.

Body Protection

A flame-resistant lab coat, fully

buttoned.[3] Appropriate

protective clothing to prevent

skin exposure.[2]

Protects against splashes and

potential fire hazards.

Respiratory Protection

Use a type ABEK (EN14387)

respirator filter or equivalent if

working outside of a chemical

fume hood or if ventilation is

inadequate.[4]

Protects against inhalation of

harmful vapors or mists.

Footwear
Closed-toe, closed-heel shoes.

[3]
Prevents exposure from spills.

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the stability of the chemical and

ensuring a safe laboratory environment.

Handling:

Engineering Controls: All handling of this compound must be conducted in a certified

chemical fume hood.[2] Ensure adequate ventilation to prevent the generation of vapor or
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mist.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust, vapor,

mist, or gas.[2] Wash hands and face thoroughly after handling.[5] Do not eat, drink, or

smoke in the work area.[6]

Safe Practices: Keep away from heat, sparks, and open flames.[7]

Storage:

Container: Store in a tightly closed container.[2][5]

Conditions: Keep in a dry, cool, and well-ventilated place.[2][8] Some sources recommend

refrigeration and storage under an inert gas atmosphere.[2][9] Store in a corrosives area.[8]

Incompatibilities: Incompatible with strong oxidizing agents.[10]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical. An emergency

eyewash station and safety shower must be readily accessible in the immediate work area.[3]
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[2][5]

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][5] Seek immediate

medical attention.[2][5]

Skin Contact

Immediately take off all contaminated clothing.

[5] Flush skin with plenty of water for at least 15

minutes.[2] Seek medical attention if irritation

persists.[3]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[2][5] If breathing is

difficult, give oxygen.[2] Seek immediate

medical attention.[2][5]

Ingestion

Rinse mouth with water.[2][5] Do NOT induce

vomiting.[5] Immediately call a POISON

CENTER or doctor.[1][5]

In Case of a Spill:

Evacuate the immediate area.[3]

Wear appropriate PPE, including respiratory protection.[3]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[3][8]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[3][8]

Do not let the product enter drains.[6]

Disposal Plan
(S)-1-(3-bromophenyl)ethanamine and its containers must be disposed of as hazardous

waste.
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Waste Classification: This chemical waste is classified as hazardous.[11]

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material.[2] Disposal must be in accordance with all federal, state, and local regulations.[2][5]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

chemical.[5] Do not reuse empty containers.

Experimental Workflow
The following diagram illustrates the standard workflow for handling (S)-1-(3-
bromophenyl)ethanamine in a laboratory setting.
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Safe Handling Workflow for (S)-1-(3-bromophenyl)ethanamine

Preparation

Handling & Experimentation

Post-Experiment Emergency Response

Review SDS

Inspect & Don PPE

Prepare Fume Hood

Chemical Handling in Fume Hood

Decontaminate Surfaces Spill or Exposure Occurs

Dispose of Waste

Doff & Dispose of PPE

Wash Hands

Follow First Aid Procedures

Notify Supervisor

Click to download full resolution via product page

Caption: Workflow for the safe handling of (S)-1-(3-bromophenyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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